96-35-5

Methyl glycolate

In Stock

• CAS RN:
• 96-35-5

• Formula:
• C3H6O3

• InChI:
• InChI=1S/C3H6O3/c1-6-3(5)2-4/h4H,2H2,1H3

• InChIKey:
• GSJFXBNYJCXDGI-UHFFFAOYSA-N

• Synthesis of methyl glycolate from the carbonylation of HCHO using heteropoly acids (HPAs) as catalysts, followed by esterification with methanol was reported. Size-selective vibrational spectroscopy of methyl glycolate clusters was reported.
  
  

1,4,7,10,13,16-Hexaazacyclooctadecane

In Stock

• CAS RN:
• 296-35-5

• Formula:
• C12H30N6

• InChI:
• InChI=1S/C12H30N6/c1-2-14-5-6-16-9-10-18-12-11-17-8-7-15-4-3-13-1/h13-18H,1-12H2

• InChIKey:
• RVJABZUDCPZPPM-UHFFFAOYSA-N

• 1,4,7,10,13,16-Hexaazacyclooctadecane is a useful research compound. Its molecular formula is C12H30N6 and its molecular weight is 258.41 g/mol. The purity is usually 95%.

5-Bromo-3-methylfuran-2-carboxylic acid

In Stock

• CAS RN:
• 5896-35-5

• Formula:
• C6H5BrO3

• InChI:
• InChI=1S/C6H5BrO3/c1-3-2-4(7)10-5(3)6(8)9/h2H,1H3,(H,8,9)

• InChIKey:
• WXEJPQJVASKGHW-UHFFFAOYSA-N

• 5-Bromo-3-methylfuran-2-carboxylic acid is a useful research compound. Its molecular formula is C6H5BrO3 and its molecular weight is 205.01 g/mol. The purity is usually 95%.

2-(2-Ethoxyphenoxymethyl)oxirane

In Stock

• CAS RN:
• 5296-35-5

• Formula:
• C11H14O3

• InChI:
• InChI=1S/C11H14O3/c1-2-12-10-5-3-4-6-11(10)14-8-9-7-13-9/h3-6,9H,2,7-8H2,1H3

• InChIKey:
• DJOGZXNBSUIGKG-UHFFFAOYSA-N

• 2-(2-Ethoxyphenoxymethyl)oxirane, also known as 2-(2-Ethoxyphenoxymethyl)oxirane, is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.

4-(4,5-Diphenyl-1H-imidazol-2-yl)benzoic Acid

In Stock

• CAS RN:
• 5496-35-5

• Formula:
• C22H16N2O2

• InChI:
• InChI=1S/C22H16N2O2/c25-22(26)18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24)(H,25,26)

• InChIKey:
• BCXPNUSETAZHEQ-UHFFFAOYSA-N

• I-XW-053 is a capsid targeted inhibitor of HIV-1 replication.

2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-ol

In Stock

• CAS RN:
• 26096-35-5

• Formula:
• C7H13NO2

• InChI:
• InChI=1S/C7H13NO2/c9-2-1-8-3-7(4-8)5-10-6-7/h9H,1-6H2

• InChIKey:
• BYZTUEFZDFUKGN-UHFFFAOYSA-N

• 2-(2-Oxa-6-azaspiro[3.3]heptan-6-yl)ethan-1-ol is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.

methyl (2S)-2-(4-fluorophenyl)-2-hydroxyacetate

In Stock

• CAS RN:
• 63096-35-5

• Formula:
• C9H9FO3

• InChI:
• InChI=1S/C9H9FO3/c1-13-9(12)8(11)6-2-4-7(10)5-3-6/h2-5,8,11H,1H3/t8-/m0/s1

• InChIKey:
• BLBFLHCCPUAXDL-QMMMGPOBSA-N

• Methyl (2S)-2-(4-fluorophenyl)-2-hydroxyacetate is a useful research compound. Its molecular formula is C9H9FO3 and its molecular weight is 184.166. The purity is usually 95%.

3-(Dimethylamino)-1-(2-thienyl)-1-propanone

In Stock

• CAS RN:
• 13196-35-5

• Formula:
• C9H13NOS

• InChI:
• InChI=1S/C9H13NOS/c1-10(2)6-5-8(11)9-4-3-7-12-9/h3-4,7H,5-6H2,1-2H3

• InChIKey:
• JNMZUWJMJSKMON-UHFFFAOYSA-N

• 3-(Dimethylamino)-1-(2-thienyl)-1-propanone is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27 g/mol. The purity is usually 95%.

Rhenium pentachloride

In Stock

• CAS RN:
• 13596-35-5

• Formula:
• Cl5Re

• InChI:
• InChI=1S/5ClH.Re/h5*1H;/q;;;;;+5/p-5

• InChIKey:
• XZQYTGKSBZGQMO-UHFFFAOYSA-I

• Rhenium pentachloride is a useful research compound. Its molecular formula is Cl5Re and its molecular weight is 363.5 g/mol. The purity is usually 95%.

Monosodium citrate

In Stock

• CAS RN:
• 18996-35-5

• Formula:
• (a)C6H7O7Na (anhydrous)
  NaC6H7O7
  C6H7NaO7

• InChI:
• InChI=1S/C6H8O7.Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+1/p-1

• InChIKey:
• HWPKGOGLCKPRLZ-UHFFFAOYSA-K

• Freezing temperature lowerings of aqueous solutions of sodium dihydrogencitrate has been investigated.
  Sodium citrate is a useful setting retardant for improvement of properties of brushite cement.
  Sodium citrate monobasic (Sodium dihydrogen citrate) is the monosodium salt of citric acid. Isopiestic method has been proposed for the evaluation of vapor-liquid equilibrium parameters (water activity, vapor pressure, osmotic coefficient and activity coefficient) for the binary aqueous mixtures of sodium dihydrogen citrate. X-ray diffraction method has been reported to investigate the crystal structure of sodium dihydrogen citrate. Its crystals are monoclinic having space group of P2₁/a.
  Sodium salts of citric acid that are used as buffers and food preservatives. They are used medically as anticoagulants in stored blood, and for urine alkalization in the preven...

SODIUMPENTACHLOROSTANNITE

• CAS RN:
• 102696-35-5

• Formula:
• Cl.Cl4Sn.Na

• SODIUMPENTACHLOROSTANNITE, also known as SODIUMPENTACHLOROSTANNITE, is a useful research compound. Its molecular formula is Cl.Cl4Sn.Na and its molecular weight is 318.965. The purity is usually 95%.

3-Bromo-4-ethoxy-5-methoxybenzonitrile

In Stock

• CAS RN:
• 495396-35-5

• Formula:
• C10H10BrNO2

• InChI:
• InChI=1S/C10H10BrNO2/c1-3-14-10-8(11)4-7(6-12)5-9(10)13-2/h4-5H,3H2,1-2H3

• InChIKey:
• AMMHOLOYPXBDNB-UHFFFAOYSA-N

• 3-Bromo-4-ethoxy-5-methoxybenzonitrile is a useful research compound. Its molecular formula is C10H10BrNO2 and its molecular weight is 256.1 g/mol. The purity is usually 95%.

(R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride

In Stock

• CAS RN:
• 270596-35-5

• Formula:
• C12H16ClNO2

• InChI:
• InChI=1S/C12H15NO2.ClH/c13-11(9-12(14)15)8-4-7-10-5-2-1-3-6-10;/h1-7,11H,8-9,13H2,(H,14,15);1H/b7-4+;/t11-;/m1./s1

• InChIKey:
• OREIHEVSPFNFKW-QPJFETGUSA-N

• (R,E)-3-Amino-6-phenylhex-5-enoic acid hydrochloride is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.71 g/mol. The purity is usually 95%.

5-Fluoro-2-(3-fluorophenoxy)aniline

In Stock

• CAS RN:
• 937596-35-5

• Formula:
• C12H9F2NO

• InChI:
• InChI=1S/C12H9F2NO/c13-8-2-1-3-10(6-8)16-12-5-4-9(14)7-11(12)15/h1-7H,15H2

• InChIKey:
• JIWLWWLFKOGZFU-UHFFFAOYSA-N

• 5-Fluoro-2-(3-fluorophenoxy)aniline is a useful research compound. Its molecular formula is C12H9F2NO and its molecular weight is 221.2 g/mol. The purity is usually 95%.

tert-butyl N-(2-methyl-1,3-benzothiazol-6-yl)carbamate

In Stock

• CAS RN:
• 869096-35-5

• Formula:
• C13H16N2O2S

• InChI:
• InChI=1S/C13H16N2O2S/c1-8-14-10-6-5-9(7-11(10)18-8)15-12(16)17-13(2,3)4/h5-7H,1-4H3,(H,15,16)

• InChIKey:
• HSTBRTQQJYILQS-UHFFFAOYSA-N

• Tert-butyl N-(2-methyl-1,3-benzothiazol-6-yl)carbamate is a useful research compound. Its molecular formula is C13H16N2O2S and its molecular weight is 264.35 g/mol. The purity is usually 95%.

N-(2-ethylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

In Stock

• CAS RN:
• 335396-35-5

• Formula:
• C20H22N4O2S

• InChI:
• InChI=1S/C20H22N4O2S/c1-4-14-7-5-6-8-17(14)21-18(25)13-27-20-23-22-19(24(20)2)15-9-11-16(26-3)12-10-15/h5-12H,4,13H2,1-3H3,(H,21,25)

• InChIKey:
• JWETYMYXPPWZRC-UHFFFAOYSA-N

• N-(2-ethylphenyl)-2-{[5-(4-methoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C20H22N4O2S and its molecular weight is 382.5 g/mol. The purity is usually 95%.

N-butyl-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

In Stock

• CAS RN:
• 877796-35-5

• Formula:
• C18H21ClN4

• InChI:
• InChI=1S/C18H21ClN4/c1-4-5-10-20-16-11-12(2)21-18-17(13(3)22-23(16)18)14-6-8-15(19)9-7-14/h6-9,11,20H,4-5,10H2,1-3H3

• InChIKey:
• DFCDPVQYZRCFIO-UHFFFAOYSA-N

• N-butyl-3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C18H21ClN4 and its molecular weight is 328.84. The purity is usually 95%.

6-Chloro-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid

In Stock

• CAS RN:
• 932796-35-5

• Formula:
• C18H14ClNO3

• InChI:
• InChI=1S/C18H14ClNO3/c1-10-16(18(21)22)14-9-12(19)5-8-15(14)20-17(10)11-3-6-13(23-2)7-4-11/h3-9H,1-2H3,(H,21,22)

• InChIKey:
• RXTVTPPXVIJGNQ-UHFFFAOYSA-N

• 6-Chloro-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C18H14ClNO3 and its molecular weight is 327.76. The purity is usually 95%.

N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 932996-35-5

• Formula:
• C24H29FN4O4S

• InChI:
• InChI=1S/C24H29FN4O4S/c1-18-6-8-20(9-7-18)29-17-19(16-23(29)30)24(31)26-10-15-34(32,33)28-13-11-27(12-14-28)22-5-3-2-4-21(22)25/h2-9,19H,10-17H2,1H3,(H,26,31)

• InChIKey:
• RZXCBISMSHROQE-UHFFFAOYSA-N

• N-(2-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C24H29FN4O4S and its molecular weight is 488.58. The purity is usually 95%.

1-Propyl-1H-imidazole-4-carboxylic acid

In Stock

• CAS RN:
• 149096-35-5

• Formula:
• C7H10N2O2

• InChI:
• InChI=1S/C7H10N2O2/c1-2-3-9-4-6(7(10)11)8-5-9/h4-5H,2-3H2,1H3,(H,10,11)

• InChIKey:
• OUYXIPLZTRNTDL-UHFFFAOYSA-N

• 1-Propyl-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.

4-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonic acid

In Stock

• CAS RN:
• 181696-35-5

• Formula:
• C16H13NO4S

• InChI:
• InChI=1S/C16H13NO4S/c1-11-15(12-7-9-14(10-8-12)22(18,19)20)16(17-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H,18,19,20)

• InChIKey:
• LLWOSCPRJRUVST-UHFFFAOYSA-N

• 4-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonic acid, also known as 4-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonic acid, is a useful research compound. Its molecular formula is C16H13NO4S and its molecular weight is 315.3 g/mol. The purity is usually 95%.

5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-phenethyl-1H-pyrazole-3-carboxamide

In Stock

• CAS RN:
• 1019096-35-5

• Formula:
• C19H23N3O3S

• InChI:
• InChI=1S/C19H23N3O3S/c23-19(20-10-8-14-4-2-1-3-5-14)17-12-18(15-6-7-15)22(21-17)16-9-11-26(24,25)13-16/h1-5,12,15-16H,6-11,13H2,(H,20,23)

• InChIKey:
• KKPXRHXXNOQICO-UHFFFAOYSA-N

• 5-cyclopropyl-1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-phenethyl-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C19H23N3O3S and its molecular weight is 373.47. The purity is usually 95%.

2-(Trifluoromethyl)-2,3-dihydrobenzoxazole 2-acetic acid methyl ester

In Stock

• CAS RN:
• 1438896-35-5

• Formula:
• C11H10F3NO3

• InChI:
• InChI=1S/C11H10F3NO3/c1-17-9(16)6-10(11(12,13)14)15-7-4-2-3-5-8(7)18-10/h2-5,15H,6H2,1H3

• InChIKey:
• RTTPZCHKOXFJOW-UHFFFAOYSA-N

• 2-(Trifluoromethyl)-2,3-dihydrobenzoxazole 2-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H10F3NO3 and its molecular weight is 261.2. The purity is usually 95%.

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-1-phenylmethanesulfonamide

Usually In Stock

• CAS RN:
• 2379996-35-5

• Formula:
• C16H15NO3S2

• InChI:
• InChI=1S/C16H15NO3S2/c18-22(19,12-13-4-2-1-3-5-13)17-9-16-8-15(11-21-16)14-6-7-20-10-14/h1-8,10-11,17H,9,12H2

• InChIKey:
• YMRROBNSZKGTCO-UHFFFAOYSA-N

• N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-1-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C16H15NO3S2 and its molecular weight is 333.42. The purity is usually 95%.

(1R)-1-Thiophen-3-ylethanamine;hydrochloride

In Stock

• CAS RN:
• 2418596-35-5

• Formula:
• C6H10ClNS

• InChI:
• InChI=1S/C6H9NS.ClH/c1-5(7)6-2-3-8-4-6;/h2-5H,7H2,1H3;1H/t5-;/m1./s1

• InChIKey:
• ZCIQRLOIHVITNV-NUBCRITNSA-N

• (1R)-1-Thiophen-3-ylethanamine;hydrochloride is a useful research compound. Its molecular formula is C6H10ClNS and its molecular weight is 163.66. The purity is usually 95%.

3-(Dimethylamino)-1-(2-thienyl)-1-propanone

• CAS RN:
• 13196-35-5; 5424-47-5

• Formula:
• C9H13NOS

• InChI:
• InChI=1S/C9H13NOS/c1-10(2)6-5-8(11)9-4-3-7-12-9/h3-4,7H,5-6H2,1-2H3

• InChIKey:
• JNMZUWJMJSKMON-UHFFFAOYSA-N

• 3-(Dimethylamino)-1-(2-thienyl)-1-propanone is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27. The purity is usually 95%.